Cas no 31977-95-4 (Octadecanoic acid,2-amino-2-(hydroxymethyl)butyl ester)
31977-95-4 structure
Product Name:Octadecanoic acid,2-amino-2-(hydroxymethyl)butyl ester
CAS No:31977-95-4
MF:C23H47NO3
MW:385.624187707901
CID:312545
PubChem ID:16205062
Update Time:2025-04-19
Octadecanoic acid,2-amino-2-(hydroxymethyl)butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid,2-amino-2-(hydroxymethyl)butyl ester
- [2-amino-2-(hydroxymethyl)butyl] octadecanoate
- 2-(hydroxymethyl)butyl 2-aminooctadecanoate
- 2-Amino-2-(hydroxymethyl)butyl stearate
- 2-Amino-2-(hydroxymethyl)butyl octadecanoate
- DTXSID60953866
- EINECS 250-878-6
- 31977-95-4
- NS00051657
-
- Inchi: 1S/C23H47NO3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(26)27-21-23(24,4-2)20-25/h25H,3-21,24H2,1-2H3
- InChI Key: KHYKTXHJBKSIRI-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCCCCCCCC)=O)CC(CO)(CC)N
Computed Properties
- Exact Mass: 385.35581
- Monoisotopic Mass: 385.355594
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 21
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 72.6
Experimental Properties
- Density: 0.932
- Boiling Point: 461.6°C at 760 mmHg
- Flash Point: 233°C
- Refractive Index: 1.469
- PSA: 72.55
Octadecanoic acid,2-amino-2-(hydroxymethyl)butyl ester Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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